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Compound of Interest

Compound Name: Trimethoprim-13C3

Cat. No.: B564383 Get Quote

Introduction

Trimethoprim is an antibiotic primarily utilized for the treatment of urinary tract infections,

respiratory tract infections, and traveler's diarrhea.[1][2] It is often administered in combination

with sulfamethoxazole to achieve a synergistic antibacterial effect.[1] Therapeutic Drug

Monitoring (TDM) is crucial for optimizing trimethoprim dosage to ensure efficacy while

minimizing toxicity, particularly in critically ill patients or those with renal impairment.[3][4][5]

TDM helps maintain plasma concentrations within the therapeutic range, enhancing treatment

outcomes.[5][6] The use of a stable isotope-labeled internal standard, such as Trimethoprim-
13C3, is essential for accurate quantification of trimethoprim in biological matrices by mass

spectrometry, as it effectively corrects for matrix effects and variations in sample processing

and instrument response.[2]

Principle

This protocol describes the quantitative analysis of trimethoprim in human plasma using High-

Performance Liquid Chromatography coupled with tandem mass spectrometry (HPLC-MS/MS).

The method employs Trimethoprim-13C3 as an internal standard (IS) to ensure high accuracy

and precision.[2] Plasma samples are prepared using protein precipitation, a common and

effective method for removing proteinaceous interferences.[7] Chromatographic separation is

achieved on a C18 reverse-phase column, followed by detection using a tandem mass

spectrometer operating in multiple reaction monitoring (MRM) mode.
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Materials and Reagents
Trimethoprim analytical standard

Trimethoprim-13C3 (Internal Standard)[2][8]

HPLC-grade methanol

HPLC-grade acetonitrile

Formic acid

Ultrapure water

Human plasma (drug-free)

Equipment
High-Performance Liquid Chromatography (HPLC) system

Tandem mass spectrometer

Analytical balance

Vortex mixer

Centrifuge

Pipettes

Autosampler vials

Experimental Workflow
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Sample Preparation LC-MS/MS Analysis Data Processing

Plasma Sample Collection Spike with Trimethoprim-13C3 (IS) Protein Precipitation
(e.g., with Methanol) Vortex Mix Centrifuge Collect Supernatant Inject into HPLCTransfer to Autosampler Vial Chromatographic Separation

(C18 Column) Electrospray Ionization (ESI) Tandem Mass Spectrometry
(MRM Mode) Peak Integration Calculate Peak Area Ratio

(Analyte/IS) Quantify using Calibration Curve Report Concentration

p-Aminobenzoic Acid (PABA)

Dihydropteroate Synthase

Dihydrofolic Acid (DHF)

Dihydrofolate Reductase (DHFR)

Tetrahydrofolic Acid (THF)

DNA Synthesis

Trimethoprim

Inhibition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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